Cas no 67808-50-8 (5-cyanothiophene-2-carboximidamide)

• Product Name: 5-cyanothiophene-2-carboximidamide
• CAS No: 67808-50-8
• MF: C₆H₅N₃S
• MW: 151.188998937607
• CID: 6304801
• PubChem ID: 151919817
• Update Time: 2025-05-19

5-cyanothiophene-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 5-cyanothiophene-2-carboximidamide
• 67808-50-8
• EN300-1749185

• Inchi： 1S/C6H5N3S/c7-3-4-1-2-5(10-4)6(8)9/h1-2H,(H3,8,9)
• InChI Key： SWNNDVXVMICFAL-UHFFFAOYSA-N
• SMILES： S1C(C#N)=CC=C1C(=N)N

Computed Properties

• Exact Mass: 151.02041835g/mol
• Monoisotopic Mass: 151.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 102Ų

Additional information on 5-cyanothiophene-2-carboximidamide

Introduction to 5-cyanothiophene-2-carboximidamide (CAS No. 67808-50-8)

5-cyanothiophene-2-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 67808-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of heterocyclic compounds known for their diverse biological activities and industrial applications. The structural features of 5-cyanothiophene-2-carboximidamide make it a valuable intermediate in the synthesis of various pharmacologically active molecules, particularly in the development of novel therapeutic agents.

The cyano group and the carboximidamide moiety are key functional components of this compound, each contributing unique properties that enhance its utility in chemical synthesis. The cyano group (-CN) is a strong electron-withdrawing substituent, which can influence the electronic properties of the thiophene ring and participate in various chemical reactions, such as nucleophilic addition and condensation reactions. On the other hand, the carboximidamide group (-C(=NH)NH₂) introduces both amide and imide functionalities, making it a versatile building block for constructing more complex molecular architectures.

In recent years, there has been a growing interest in thiophene-based compounds due to their potential applications in medicinal chemistry. Researchers have been exploring the pharmacological properties of various thiophene derivatives, including those with cyano and carboximidamide groups, for their ability to interact with biological targets such as enzymes and receptors. For instance, studies have shown that certain thiophene derivatives exhibit antimicrobial, anti-inflammatory, and anticancer activities, making them promising candidates for drug development.

One of the most notable applications of 5-cyanothiophene-2-carboximidamide is in the synthesis of small-molecule inhibitors targeting specific biological pathways. The compound's unique structural features allow it to mimic or interfere with natural biomolecules, thereby modulating cellular processes. For example, researchers have utilized derivatives of 5-cyanothiophene-2-carboximidamide to develop inhibitors of kinases and other enzymes involved in cancer progression. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a lead molecule for drug discovery.

Another area where 5-cyanothiophene-2-carboximidamide has found utility is in materials science. Thiophene derivatives are known for their excellent electronic properties, making them suitable for use in organic semiconductors and conductive polymers. The presence of the cyano and carboximidamide groups can further enhance these properties by influencing charge transport mechanisms. Researchers have explored incorporating 5-cyanothiophene-2-carboximidamide into polymer matrices to improve their conductivity and stability, which could lead to advancements in flexible electronics and optoelectronic devices.

The synthesis of 5-cyanothiophene-2-carboximidamide involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions involving cyanoacetic acid derivatives and thiourea, followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for research and industrial applications.

Recent studies have also explored the use of computational chemistry techniques to predict the properties and reactivity of 5-cyanothiophene-2-carboximidamide. Molecular modeling and density functional theory (DFT) calculations have been particularly useful in understanding its interactions with biological targets and designing novel derivatives with enhanced pharmacological activity. These computational approaches complement traditional experimental methods, providing a more comprehensive understanding of the compound's behavior at both molecular and macroscopic levels.

In conclusion, 5-cyanothiophene-2-carboximidamide (CAS No. 67808-50-8) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and advanced materials. As research continues to uncover new applications for thiophene derivatives, compounds like 5-cyanothiophene-2-carboximidamide are expected to play an increasingly important role in drug development and technological innovation.